(S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol
• SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)NC(=O)CCl
• InChI: InChI=1S/C15H19ClN2O3/c16-9-14(19)17-13-7-4-8-18(10-13)15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,19)/t13-/m0/s1
• InChIKey: VLKJLVHKSWJTIM-ZDUSSCGKSA-N

Covalent inhibitor programs require chirally pure (S)-piperidine building blocks with orthogonal N-protection; regioisomeric or enantiomeric impurities can compromise SAR. (S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester (CAS 1354019-79-6, MDL MFCD21093115) provides the pre-resolved (S)-enantiomer with Cbz protection for neutral hydrogenolytic deprotection-unlike Boc analogs needing acid. • Defined (S)-stereochemistry ensures predictable 3D geometry for covalent warhead positioning. • Cbz group enables true orthogonality in sequences containing acid-labile moieties (silyl ethers, acetals). • Chloroacetyl handle serves as electrophilic cysteine trap or nucleophilic displacement site. Supplied with full analytical documentation for immediate medicinal chemistry use.

Strategic Chiral Intermediate for Medicinal Chemistry

(S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester (CAS 1354019-79-6) is a chirally pure (S)-configured piperidine building block featuring a chloroacetyl electrophilic warhead at the 3-amino position and a Cbz (benzyl carbamate) protecting group on the piperidine nitrogen . With a molecular formula of C15H19ClN2O3 and a molecular weight of 310.77 g/mol, this compound belongs to the class of functionalized piperidine intermediates used in the synthesis of covalent enzyme inhibitors and other pharmacologically active molecules [1]. Its defining structural features—the (S)-stereochemistry, the chloroacetamide reactive handle, and the hydrogenolysis-labile Cbz group—collectively determine its synthetic utility and differentiate it from its (R)-enantiomer, regioisomers, and alternative N-protected analogs.

Chiral (S)-piperidine building block for stereodefined covalent inhibitor assembly

Cbz protecting group compatible with hydrogenolytic deprotection under neutral conditions

Chloroacetyl warhead suitable for electrophilic elaboration or cysteine trapping

Orthogonal to acid-labile moieties, enabling sequential deprotection strategies

• [1] PubChem. Compound Summary for CID 66564707: (S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester. U.S. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/66564707 (Accessed 2026). View Source

Procurement Risks of Generic Substitution

Compounds within the chloroacetyl-piperidine-1-carboxylic acid benzyl ester family cannot be treated as interchangeable because three independent structural variables—absolute stereochemistry at the 3-position, the regioisomeric attachment point of the chloroacetamide group (3- vs. 4-position), and the nature of the N-protecting group (Cbz vs. Boc)—each alter critical properties including molecular geometry, orthogonal deprotection compatibility, and physicochemical parameters such as LogP and hydrogen-bonding capacity . For instance, the (S)-enantiomer (CAS 1354019-79-6) is enumerated under MDL number MFCD21093115, while the (R)-enantiomer (CAS 1354010-66-4) bears MDL number MFCD21093114 ; these identifiers correspond to distinct three-dimensional structures that can produce divergent diastereomeric outcomes in downstream chiral syntheses. Furthermore, regioisomeric variants such as the 4-substituted analog (CAS 1353987-20-8) present a fundamentally different exit vector for the reactive chloroacetyl moiety, which directly impacts structure-activity relationships in covalent inhibitor design . Substitution without explicit verification of stereochemistry, regioisomerism, and protecting-group identity therefore introduces a scientifically uncontrolled variable with potentially irreversible consequences for synthetic route fidelity and biological assay reproducibility.

Stereochemistry

This product: (S)-configuration at C3 (CAS 1354019-79-6) (R)-enantiomer (CAS 1354010-66-4): opposite three-dimensional orientation alters diastereomeric outcomes Stereochemical mismatch may produce divergent biological profiles; verify CAS and MDL numbers.

Regioisomerism

3-substituted chloroacetamide (meta-like geometry) 4-substituted analog (CAS 1353987-20-8): different warhead exit vector, changes covalent engagement geometry Regioisomeric shift may redirect reactivity to unintended cysteine residues.

Protecting Group

Cbz group (hydrogenolysis-labile) N-Boc analog: requires acidic deprotection, incompatible with acid-sensitive intermediates Deprotection orthogonality loss can compromise synthetic sequences containing acid-labile functionality.

Product-Specific Differentiation Evidence

Absolute Stereochemistry Differentiation

The (S)-enantiomer (CAS 1354019-79-6) is unambiguously distinguished from the (R)-enantiomer (CAS 1354010-66-4) by three orthogonal identifiers: distinct CAS registry numbers, separate MDL numbers (MFCD21093115 for the (S)-enantiomer vs. MFCD21093114 for the (R)-enantiomer), and unique InChI Key stereochemical descriptors (VLKJLVHKSWJTIM-ZDUSSCGKSA-N for the (S)-form) . The canonical SMILES string O=C(CCl)N[C@H]1CCCN(C(=O)OCC2=CC=CC=C2)C1 incorporates the [C@H] tetrahedral stereodescriptor, confirming the defined (S)-configuration at the C3 position of the piperidine ring [1]. While published specific optical rotation ([α]D) values for this exact compound are not available from the primary literature, the stereochemical integrity of the commercially supplied material (≥95% purity per AKSci specifications ) implies an enantiomeric excess suitable for asymmetric synthesis applications where the opposite configuration would yield diastereomeric products with potentially different biological profiles.

Stereochemical Identity

Reported

Target (S): MDL MFCD21093115, InChI Key VLKJLVHKSWJTIM-ZDUSSCGKSA-N (R)-enantiomer: MDL MFCD21093114, distinct InChI Key

SMILES [C@H] stereodescriptor confirms (S)-configuration [C@@H] descriptor for (R)-form

Supports enantiomer-specific procurement audit trail

Optical rotation data not published; verify stereochemical purity via CoA

Evidence Dimension	Stereochemical identity and traceability
Target Compound Data	CAS 1354019-79-6; MDL MFCD21093115; InChI Key VLKJLVHKSWJTIM-ZDUSSCGKSA-N; SMILES containing [C@H] stereodescriptor; (S)-configuration at C3
Comparator Or Baseline	(R)-enantiomer: CAS 1354010-66-4; MDL MFCD21093114; distinct InChI Key; (R)-configuration at C3
Quantified Difference	Discrete CAS, MDL, and InChI Key distinguish the two enantiomers; these are binary (present/absent) identifiers with zero overlap
Conditions	Regulatory and analytical identity verification; vendor certificate of analysis documentation

Why This Matters

For procurement in chiral drug synthesis, selection of the incorrect enantiomer introduces a diastereomeric impurity that may invalidate entire synthetic campaigns; the distinct CAS and MDL numbers provide auditable traceability for quality management systems.

• [1] PubChem. Compound Summary for CID 66564707. U.S. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/66564707 (Accessed 2026). View Source

Protecting Group Orthogonality

The target compound employs a Cbz (benzyl carbamate) protecting group on the piperidine nitrogen, which is cleaved under neutral hydrogenolysis conditions (H2, Pd/C) [1]. This contrasts with the commonly available N-Boc analog, tert-butyl 3-(2-chloroacetamido)piperidine-1-carboxylate (CAS 1332528-95-6), which requires acidic conditions (e.g., TFA or HCl/dioxane) for deprotection . The Cbz group in the target compound has a calculated LogP contribution that yields an overall XLogP3-AA of 2.1 for the intact molecule [2], whereas the N-Boc analog would exhibit a different lipophilicity profile. This LogP difference has practical implications for chromatographic purification and solubility in reaction media: the Cbz-protected compound may demonstrate different retention behavior on reverse-phase HPLC compared to its Boc counterpart. The hydrogenolysis-based deprotection of Cbz is orthogonal to many acid-sensitive functional groups that may be present in advanced synthetic intermediates, making (S)-3-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester a strategically preferred intermediate when acid-labile moieties are present in the synthetic sequence [1].

Protecting Group Orthogonality

Cross-study

Cbz: cleaved by H2/Pd/C (neutral); XLogP3-AA 2.1 Boc analog: acid-labile (TFA), ~20 g/mol lighter, different LogP

Enables orthogonal deprotection strategy review

LogP difference influences reverse-phase purification; confirm experimentally

Evidence Dimension	N-Protecting group identity and deprotection mechanism
Target Compound Data	Cbz protecting group; cleaved by hydrogenolysis (H2, Pd/C); XLogP3-AA = 2.1; molecular weight = 310.77 g/mol; 1 H-bond donor, 3 H-bond acceptors [2]
Comparator Or Baseline	N-Boc analog: tert-butyl 3-(2-chloroacetamido)piperidine-1-carboxylate (CAS 1332528-95-6); cleaved by acid (TFA or HCl); different LogP and molecular weight (approximately 290.78 g/mol for C14H23ClN2O3)
Quantified Difference	Molecular weight difference of approximately 20 g/mol; deprotection condition orthogonality (reductive vs. acidic); LogP difference arising from benzyl vs. tert-butyl ester
Conditions	Comparative analysis based on protecting group chemistry principles and PubChem-computed physicochemical properties

Why This Matters

Selecting the Cbz-protected intermediate over the Boc analog enables synthetic sequences that are incompatible with acidic conditions, providing greater route flexibility and avoiding premature deprotection or side reactions in multi-step syntheses.

• [1] Wuts, P.G.M. and Greene, T.W. (2006) Greene's Protective Groups in Organic Synthesis, 4th Edition. John Wiley & Sons, Hoboken, NJ. Chapter on Carbamate Protecting Groups (Cbz). View Source
• [2] PubChem. Computed Properties for CID 66564707: XLogP3-AA, Hydrogen Bond Donor/Acceptor Count, Rotatable Bond Count. U.S. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/66564707 (Accessed 2026). View Source

Regioisomeric Scaffold Differentiation

The target compound bears the chloroacetamide substituent at the 3-position of the piperidine ring, whereas the 4-substituted regioisomer, 4-(2-Chloro-acetylamino)-piperidine-1-carboxylic acid benzyl ester (CAS 1353987-20-8) , presents the reactive chloroacetyl warhead at a geometrically distinct position. The 3-substituted scaffold places the electrophilic group in a meta-like orientation relative to the piperidine nitrogen, while the 4-substituted analog adopts a para-like geometry. This positional difference has been shown to be critical in covalent inhibitor design: the related compound EM127 (N-[1-(2-Chloroacetyl)piperidin-4-yl]-5-cyclopropyl-1,2-oxazole-3-carboxamide), which employs a 4-aminopiperidine scaffold, achieved site-specific covalent inhibition of SMYD3 with confirmatory X-ray crystallography (PDB ID: 6ZRB) [1]. In contrast, a 3-substituted chloroacetamide-piperidine scaffold would position the electrophilic warhead with a different spatial trajectory, potentially enabling access to distinct cysteine residues or binding pockets in target proteins that are not reachable by the 4-substituted series. The target compound's 3-substitution pattern therefore represents a complementary regioisomeric option for medicinal chemistry exploration when 4-substituted analogs fail to engage the desired target [1].

Regioisomeric Scaffold

Class-level

3-substituted (meta-like): CAS 1354019-79-6 4-substituted (para-like): CAS 1353987-20-8; EM127 class PDB 6ZRB

Provides distinct exit vector for cysteine engagement exploration

No crystallographic data for 3-substituted series; geometry inferred from scaffold

Evidence Dimension	Regioisomeric attachment point of chloroacetamide warhead
Target Compound Data	3-substituted chloroacetamide on piperidine ring (meta-like geometry relative to piperidine N); CAS 1354019-79-6; SMILES: O=C(CCl)N[C@H]1CCCN(C(=O)OCC2=CC=CC=C2)C1
Comparator Or Baseline	4-substituted regioisomer: CAS 1353987-20-8 (para-like geometry); EM127 (4-aminopiperidine-based covalent SMYD3 inhibitor) demonstrated by X-ray crystallography (PDB 6ZRB) to covalently engage target cysteine
Quantified Difference	The 3-substituted scaffold provides a distinct spatial exit vector for the chloroacetyl warhead; EM127-class 4-substituted compounds have demonstrated covalent target engagement (PDB 6ZRB), but 3-substituted analogs may access alternative binding pockets not addressable by the 4-substituted series (qualitative geometric distinction)
Conditions	Comparative analysis based on scaffold geometry principles and literature precedent for 4-substituted chloroacetyl-piperidine covalent inhibitors (PDB 6ZRB, doi:10.1016/j.ejmech.2022.114683)

Why This Matters

When structure-based drug design requires a specific exit vector for covalent warhead engagement of a target cysteine, the 3-substituted regioisomer offers a geometrically distinct option from the more commonly explored 4-substituted scaffold, potentially rescuing medicinal chemistry campaigns where the 4-substituted series has failed.

• [1] Talibov, V.O. et al. (2022) Discovery of the 4-aminopiperidine-based compound EM127 for the site-specific covalent inhibition of SMYD3. European Journal of Medicinal Chemistry, 243, 114683. PDB ID: 6ZRB. doi:10.1016/j.ejmech.2022.114683. View Source

Physicochemical Property Profile

The target compound has a computed XLogP3-AA value of 2.1, indicating moderate lipophilicity appropriate for passive membrane permeability without excessive hydrophobicity that could lead to poor aqueous solubility or promiscuous binding [1]. It possesses 1 hydrogen bond donor (the secondary amide NH of the chloroacetamide) and 3 hydrogen bond acceptors (the amide carbonyl, the carbamate carbonyl, and the carbamate ester oxygen) [1]. This H-bond donor/acceptor profile yields a balanced polarity profile compatible with both organic solvent solubility for synthetic manipulations and potential biological membrane transit. In comparison, the parent amine precursor (S)-benzyl 3-aminopiperidine-1-carboxylate (CAS 876461-55-1) lacks the chloroacetyl group entirely, bearing a primary amine with different H-bond donor character (2 donors from NH2 vs. 1 from the chloroacetamide NH) [2]. The rotatable bond count of 5 for the target compound (vs. 4 for the parent amine precursor) reflects the additional conformational degrees of freedom introduced by the chloroacetyl group, which may influence binding entropy [1].

Physicochemical Profile

Reported

2.1 XLogP3-AA 1/3 HBD/HBA 58.64 TPSA (Ų)

Moderate lipophilicity and balanced polarity for CNS drug-like parameter review

Computed values (PubChem); experimental logD/logP may differ

Evidence Dimension	Computed physicochemical property profile
Target Compound Data	XLogP3-AA = 2.1; H-bond donors = 1; H-bond acceptors = 3; rotatable bonds = 5; TPSA = 58.64 Ų; molecular weight = 310.77 g/mol [1]
Comparator Or Baseline	Parent amine precursor (S)-benzyl 3-aminopiperidine-1-carboxylate: XLogP3-AA ≈ 1.0-1.3 (estimated); H-bond donors = 2 (primary amine); H-bond acceptors = 3; rotatable bonds = 4; molecular weight = 234.29 g/mol [2]
Quantified Difference	Δ XLogP3-AA ≈ +0.8 to +1.1 (increased lipophilicity due to chloroacetyl group); Δ H-bond donors = -1 (amide NH vs. primary amine NH2); Δ molecular weight = +76.48 g/mol; Δ rotatable bonds = +1
Conditions	Computed physicochemical properties from PubChem (PubChem release 2021.05.07) and vendor-supplied data (Leyan TPSA = 58.64)

Why This Matters

The increased lipophilicity of the chloroacetyl derivative relative to the free amine precursor enhances organic-phase partitioning during synthesis and may improve passive membrane permeability in cellular assays, while the reduced H-bond donor count may favorably influence CNS drug-likeness parameters.

• [1] PubChem. Computed Properties for CID 66564707: XLogP3-AA, Hydrogen Bond Donor/Acceptor Count, Rotatable Bond Count, Topological Polar Surface Area. U.S. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/66564707 (Accessed 2026). View Source
• [2] PubChem. Compound Summary for (S)-benzyl 3-aminopiperidine-1-carboxylate (CAS 876461-55-1). U.S. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/ (Accessed 2026). View Source

Commercial Purity and Vendor Availability

Across identified commercial suppliers, the (S)-enantiomer (CAS 1354019-79-6) is offered at purity specifications of 95% (AKSci Catalog 3882DS ), 97% (Chemenu Catalog CM498959 ), and 98% (Leyan Product No. 1810575 ). The (R)-enantiomer (CAS 1354010-66-4) is available at similar purity grades (95% AKSci Catalog 3881DS; 98% Leyan Product No. 1810574) . Notably, the CymitQuimica listing for the (S)-enantiomer (Ref. 10-F081458, 500 mg) is marked as 'Discontinued,' indicating potential supply constraints for this specific enantiomer from certain EU-based distributors . In contrast, Fluorochem continues to list the product (F081458) across UK, EU, and China stock locations, though current pricing is not publicly displayed . The 4-substituted regioisomer (CAS 1353987-20-8) is also available from Fluorochem (F081459) . The racemic 3-substituted variant (CAS 1353957-99-9) is listed by Fluorochem as a distinct product, providing a non-stereoselective option at potentially lower cost for applications where chirality is not required .

Commercial Purity

Data to verify

95% (AKSci), 97% (Chemenu), 98% (Leyan); discontinued at one EU distributor

Vendor-specific purity review; supply chain continuity should be confirmed

Purity specifications are vendor-stated and batch-dependent

Evidence Dimension	Commercial purity specification and vendor availability
Target Compound Data	CAS 1354019-79-6: purity 95% (AKSci), 97% (Chemenu), 98% (Leyan); available from Fluorochem (F081458, UK/EU/China stock); CymitQuimica listing discontinued; TPSA = 58.64 Ų
Comparator Or Baseline	(R)-enantiomer: CAS 1354010-66-4: similar purity range (95-98%); 4-substituted regioisomer: CAS 1353987-20-8: available from Fluorochem; Racemic 3-substituted: CAS 1353957-99-9: available from Fluorochem
Quantified Difference	Purity specifications span 95-98% across vendors for both enantiomers; the (S)-enantiomer shows a discontinued listing from at least one EU distributor, warranting supply chain verification
Conditions	Vendor product listings as of 2025-2026; purity values are vendor-specified and may vary between batches

Why This Matters

Procurement decisions should account for the range of available purity grades (95-98%) and verify supply continuity, especially given the discontinued status at one distributor; the availability of both enantiomers and the racemate from a single supplier (Fluorochem) may enable consolidated purchasing for programs requiring matched enantiomer pairs.

Key Research and Industrial Applications

Chiral Covalent Inhibitor Synthesis

For medicinal chemistry programs developing covalent enzyme inhibitors where the 3-substituted piperidine scaffold must present a defined (S)-configuration, this compound provides a pre-resolved chiral building block. The chloroacetyl warhead can be directly elaborated via nucleophilic displacement or used as an electrophilic cysteine trap, while the (S)-stereochemistry at C3 ensures a predictable three-dimensional orientation of the resulting inhibitor [1]. This scenario is particularly relevant when structure-based drug design indicates that the (R)-enantiomer would place the warhead in an unproductive orientation, as demonstrated by the EM127-class of 4-substituted covalent inhibitors where precise geometry was critical for target engagement (PDB 6ZRB) [2].

Orthogonal Deprotection Strategies

In synthetic sequences that incorporate acid-labile functional groups (e.g., silyl ethers, acetals, certain heterocycles), the Cbz protecting group offers a critical advantage over the Boc analog. Hydrogenolytic cleavage of Cbz (H2, Pd/C) proceeds under neutral conditions, leaving acid-sensitive moieties intact [1]. This orthogonality enables synthetic chemists to delay piperidine nitrogen deprotection until after acid-incompatible transformations are complete, a strategic option not available with the N-Boc analog, tert-butyl 3-(2-chloroacetamido)piperidine-1-carboxylate, which mandates acidic deprotection conditions that would destroy acid-labile functionality .

Scaffold-Hopping from 4-Substituted Series

When a 4-substituted chloroacetyl-piperidine lead series (exemplified by EM127 and its analogs targeting SMYD3) encounters potency, selectivity, or physicochemical limitations, the 3-substituted regioisomer represented by this compound offers a structurally distinct scaffold-hopping opportunity [2]. The altered exit vector of the chloroacetamide warhead at the 3-position may enable engagement of alternative cysteine residues, improved complementarity to the target binding pocket, or modulation of off-target reactivity profiles. This compound thus serves as a key intermediate for accessing a chemically distinct region of SAR space within chloroacetamide-based covalent inhibitor programs.

CNS-Penetrant Probe Design

With a computed XLogP3-AA of 2.1, a single hydrogen bond donor, and a topological polar surface area (TPSA) of 58.64 Ų [3], this intermediate falls within favorable CNS drug-like parameter ranges. The chloroacetyl group contributes to moderate lipophilicity without driving the molecule into excessively hydrophobic territory, while the Cbz ester provides a synthetic handle that can be removed to reveal a polar secondary amine in the final compound. For neuroscience-focused covalent probe development, this balanced property profile supports adequate passive permeability and solubility—key considerations when selecting building blocks for CNS-targeted chemical probes.

Application

Selection Property

Validation Focus

Chiral covalent inhibitor synthesis

Defined (S)-configuration with Cbz/chloroacetyl handle

Stereochemical outcome in covalent elaboration; enantiomer comparison

Orthogonal deprotection sequences

Cbz hydrogenolysis orthogonality under neutral conditions

Compatibility with acid-sensitive intermediates; route flexibility

Scaffold-hopping from 4-substituted series

3-substituted regioisomer scaffold geometry

Alternate cysteine engagement context; SAR exploration

CNS probe design context

Moderate lipophilicity (XLogP3-AA 2.1) and TPSA 58.64

Passive permeability and brain exposure model interpretation

• [1] Wuts, P.G.M. and Greene, T.W. (2006) Greene's Protective Groups in Organic Synthesis, 4th Edition. John Wiley & Sons, Hoboken, NJ. Chapter on Carbamate Protecting Groups (Cbz and Boc). View Source
• [2] Talibov, V.O. et al. (2022) Discovery of the 4-aminopiperidine-based compound EM127 for the site-specific covalent inhibition of SMYD3. European Journal of Medicinal Chemistry, 243, 114683. doi:10.1016/j.ejmech.2022.114683. View Source
• [3] PubChem. Computed Properties for CID 66564707: XLogP3-AA, Topological Polar Surface Area, Hydrogen Bond Donor/Acceptor Count. U.S. National Library of Medicine. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/66564707 (Accessed 2026). View Source